Cas no 1354003-33-0 ({(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)

• Product Name: {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• CAS No: 1354003-33-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 2160714
• Update Time: 2025-07-17

{(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {(S)-2-[(benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• (S)-2-(2-((((Benzyloxy)carbonyl)(isopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• AM95892
• {(S)-2-[(Benzyloxycarbonylisopropylamino)methyl]pyrrolidin-1-yl}acetic acid
• {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

• Inchi： 1S/C18H26N2O4/c1-14(2)20(11-16-9-6-10-19(16)12-17(21)22)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,21,22)/t16-/m0/s1
• InChI Key： OEQLEBDTAPWNDN-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)C[C@@H]1CCCN1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 421
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

Comprehensive Overview of {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1354003-33-0)

The compound {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1354003-33-0) is a specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrrolidine core and a benzyloxycarbonyl protecting group, makes it a valuable building block for the development of enantioselective drugs and bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide mimetics and protease inhibitor design, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the interest in chiral auxiliaries and asymmetric synthesis has surged, driven by advancements in drug discovery and green chemistry. The S-configuration of this compound ensures high stereochemical purity, a critical factor for optimizing drug efficacy and reducing off-target effects. Its CAS No. 1354003-33-0 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Additionally, the benzyloxycarbonyl (Cbz) group in its structure is a hotspot for discussions on protective strategies in multistep syntheses, a topic frequently explored in organic chemistry forums.

The physicochemical properties of {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid include moderate solubility in polar organic solvents, which facilitates its use in coupling reactions and N-terminal modifications. Its stability under mild acidic and basic conditions further enhances its utility in combinatorial chemistry. Researchers investigating peptidomimetics or protease inhibitors often prioritize this compound due to its compatibility with solid-phase peptide synthesis (SPPS) and its ability to introduce steric hindrance, a key feature for modulating bioactivity.

From an SEO perspective, queries such as "synthesis of chiral pyrrolidine derivatives" or "applications of Cbz-protected amino acids" are highly relevant to this compound. The rise of AI-driven drug design has also increased the demand for high-purity intermediates like CAS No. 1354003-33-0, as machine learning models require well-characterized inputs for predictive analytics. Furthermore, discussions on sustainable synthetic routes often highlight the need for efficient protecting groups, placing the benzyloxycarbonyl moiety at the center of methodological innovations.

In conclusion, {(S)-2-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid represents a critical tool for modern medicinal chemistry. Its versatility in enantioselective synthesis and alignment with trends like green chemistry and computational drug discovery ensure its continued prominence in scientific literature and industrial applications. Researchers are encouraged to explore its potential in novel drug scaffolds and catalytic processes, leveraging its well-documented reactivity and stereochemical advantages.